2-Aminopyrrole

• CAS No.: 4458-15-5
• Product Name: 2-Aminopyrrole
• Molecular Formula: C4H6N2
• Molecular Weight: 82.1 g/mol
• IUPAC Name: 1H-pyrrol-2-amine
• Standard InChI: InChI=1S/C4H6N2/c5-4-2-1-3-6-4/h1-3,6H,5H2
• Standard InChIKey: QLSWIGRIBOSFMV-UHFFFAOYSA-N
• SMILES: C1=CNC(=C1)N
• Canonical SMILES: C1=CNC(=C1)N
• Synonyms: 2-AMino-1H-pyrrole;1H-pyrrol-2-aMine
• Reference: 1: McGeary RP, Tan DTC, Selleck C, Monteiro Pedroso M, Sidjabat HE, Schenk G.; Structure-activity relationship study and optimisation of; 2-aminopyrrole-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile as a broad; spectrum metallo-β-lactamase inhibitor. Eur J Med Chem. 2017 Sep 8;137:351-364.; doi: 10.1016/j.ejmech.2017.05.061. Epub 2017 Jun 3. PubMed PMID: 28614759.; ; ; 2: Wu Y, Zhu L, Yu Y, Luo X, Huang X. Polysubstituted 2-Aminopyrrole Synthesis; via Gold-Catalyzed Intermolecular Nitrene Transfer from Vinyl Azide to Ynamide:; Reaction Scope and Mechanistic Insights. J Org Chem. 2015 Nov 20;80(22):11407-16.; doi: 10.1021/acs.joc.5b02057. Epub 2015 Nov 5. PubMed PMID: 26503292.; ; ; 3: Yu ZX, Dang Q, Wu YD. Aromatic dienophiles. 1. A theoretical study of an; inverse-electron demand Diels-Alder reaction between 2-aminopyrrole and; 1,3,5-triazine. J Org Chem. 2001 Sep 7;66(18):6029-36. PubMed PMID: 11529728.; ; ; 4: Johnson RW, Keenan TH, Kosh JW, Sowell JW Sr. Synthesis of substituted; 2-aminopyrrole analogs of lidocaine II. J Pharm Sci. 1979 Aug;68(8):955-8. PubMed; PMID: 480174.; ; ; 5: Johnson RW, Keenan TH, Kosh JW, Sowell JW Sr. Synthesis of substituted; 2-aminopyrrole analogs of lidocaine I. J Pharm Sci. 1979 Mar;68(3):317-20. PubMed; PMID: 423119.
• PubChem Compound: 5324781
• Last Modified: Nov 11 2021